Cas no 105802-46-8 (4-(4-Diethylaminostyryl)-1-methylpyridinium iodide)

• Product Name: 4-(4-Diethylaminostyryl)-1-methylpyridinium iodide
• CAS No: 105802-46-8
• MF: C₁₈H₂₃IN₂
• MW: 394.293096780777
• MDL: MFCD00031908
• CID: 159905
• PubChem ID: 57654091
• Update Time: 2025-05-21

4-(4-Diethylaminostyryl)-1-methylpyridinium iodide Chemical and Physical Properties

Names and Identifiers

• Pyridinium,4-[2-[4-(diethylamino)phenyl]ethenyl]-1-methyl-, iodide (1:1)
• 4-(4-DIETHYLAMINOSTYRYL)-1-METHYLPYRIDINIUM IODIDE
• 4-Di-2-ASP [4-(4-Diethylaminostyryl)-N-methylpyridinium iodide]
• 4-(4-Diethylaminostyryl)-1-methylpyridinium iodide,4-Di-2-ASP
• 4-Di-2-ASP
• D289
• 4-DI-2-ASP IODIDE
• 4-(4-diethylaminostyryl)-n-methylpyridinium
• 4-(4-(DIETHYLAMINO)STYRYL)-N-METHYLPYRIDINIUM IODIDE
• 4-[(E)2-[4-(DIETHYLAMINO)PHENYL]VINYL]-1-METHYLPYRIDINIUM IODIDE
• PYRIDINIUM, 4-[2-[4-(DIETHYLAMINO)PHENYL]ETHENYL]-1-METHYL-, IODIDE
• 4-(4-Diethylaminostyryl)-1-methylpyridinium iodide >=97%
• (E)-4-(4-(diethylamino)styryl)-1-methylpyridinium iodide
• AKOS000814257
• 4-(4-(Diethylamino)styryl)-1-methylpyridin-1-ium iodide
• 4-(4-Diethylaminostyryl)-N-methylpyridinium iodide
• HY-D0060
• N,N-diethyl-4-[(E)-2-(1-methylpyridin-1-ium-4-yl)ethenyl]aniline;iodide
• DTXSID00909746
• SCHEMBL592722
• 4-(4-Diethylaminostyryl)-1-methylpyridiniumiodide
• Pyridinium, 4-(2-(4-(diethylamino)phenyl)ethenyl)-1-methyl-, iodide
• 4-(4-Diethylaminostyryl)-1-methylpyridinium iodide, >=97%
• N,N-Diethyl-4-[2-(1-methylpyridin-4(1H)-ylidene)ethylidene]cyclohexa-2,5-dien-1-iminium iodide
• 2-Di-2-ASP [2-(4-Diethylaminostyryl)-1-methylpyridinium iodide]
• J-100092
• Q27123592
• A801320
• 105802-46-8
• CS-0009975
• CHEBI:52771
• N,N-diethyl-4-[(E)-2-(1-methylpyridin-1-ium-4-yl)vinyl]aniline iodide
• Pyridinium,4-[2-[4-(diethylamino)phenyl]ethenyl]-1-methyl-,iodide(1:1)
• 4-{(E)-2-[4-(diethylamino)phenyl]ethenyl}-1-methylpyridinium iodide
• MFCD00031908
• 4-(4-Diethylaminostyryl)-1-methylpyridinium iodide

• MDL： MFCD00031908
• Inchi： 1S/C18H23N2.HI/c1-4-20(5-2)18-10-8-16(9-11-18)6-7-17-12-14-19(3)15-13-17;/h6-15H,4-5H2,1-3H3;1H/q+1;/p-1
• InChI Key： WIPKWLIHFGTFQV-UHFFFAOYSA-M
• SMILES： [I-].N(CC)(CC)C1C=CC(/C=C/C2C=C[N+](C)=CC=2)=CC=1

Computed Properties

• Exact Mass: 394.09100
• Monoisotopic Mass: 394.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.1A^2

Experimental Properties

• Density: g/cm3
• Melting Point: 214-216 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: DMF: soluble
• PSA: 7.12000
• LogP: 0.53170

4-(4-Diethylaminostyryl)-1-methylpyridinium iodide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3F 8-10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on 4-(4-Diethylaminostyryl)-1-methylpyridinium iodide

4-(4-Diethylaminostyryl)-1-methylpyridinium iodide (CAS No. 105802-46-8)

4-(4-Diethylaminostyryl)-1-methylpyridinium iodide, with the CAS registry number 105802-46-8, is a compound of significant interest in various fields of chemistry and materials science. This compound is a quaternary ammonium salt, characterized by its pyridinium structure and the presence of a diethylamino styryl group attached to the pyridine ring. The iodide counterion plays a crucial role in stabilizing the positive charge on the nitrogen atom within the pyridinium ring.

The synthesis of 4-(4-Diethylaminostyryl)-1-methylpyridinium iodide typically involves a series of well-defined organic reactions, including alkylation, arylation, and quaternization processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for large-scale applications. The compound's structure is highly customizable, allowing for modifications that can enhance its properties for specific uses.

In terms of applications, 4-(4-Diethylaminostyryl)-1-methylpyridinium iodide has found significant utility in the field of optoelectronics. Its unique electronic properties make it an excellent candidate for use in light-emitting diodes (LEDs) and organic photovoltaic devices. The compound's ability to efficiently absorb and emit light across a broad spectrum has been leveraged in the development of advanced display technologies.

Recent studies have also highlighted the potential of 4-(4-Diethylaminostyryl)-1-methylpyridinium iodide in biomedical applications, particularly in the realm of imaging and drug delivery systems. Its phototoxicity profile and ability to interact with biological membranes make it a promising candidate for targeted drug delivery and photodynamic therapy.

The environmental impact of 4-(4-Diethylaminostyryl)-1-methylpyridinium iodide has also been a topic of recent research interest. Studies have shown that while the compound exhibits high stability under normal conditions, it can undergo degradation under specific environmental stressors such as UV light or high temperatures. Understanding these degradation pathways is crucial for assessing the compound's long-term environmental fate and for developing strategies to mitigate any potential ecological risks.

In conclusion, 4-(4-Diethylaminostyryl)-1-methylpyridinium iodide, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As new insights into its synthesis, applications, and environmental behavior emerge, this compound is poised to play an increasingly important role in shaping future technologies across multiple disciplines.